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Compound of Interest

Compound Name: HC Yellow no. 10

Cat. No.: B026556

Essential Safety and Handling Guide for HC
Yellow No. 10

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling of chemicals is paramount to ensure personal safety and
operational integrity. This guide provides immediate and essential safety, handling, and
disposal information for HC Yellow No. 10.

Chemical Identifier:

Compound Name CAS Number

HC Yellow No. 10 108519-01-3

Immediate Safety Precautions

HC Yellow No. 10 is classified as a substance that can cause slight skin and eye irritation. As a
secondary amine, it should not be used in conjunction with nitrosating agents. Adherence to the
following personal protective equipment (PPE) guidelines is mandatory to minimize exposure
and ensure safety.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Recommended Equipment

Eye Protection

Safety glasses with side shields are required at
a minimum. For procedures with a higher risk of
splashing, chemical safety goggles are

necessary.[1]

Hand Protection

Chemical-resistant gloves, such as nitrile
gloves, should be worn when handling HC
Yellow No. 10.[2] Always inspect gloves for
integrity before use and wash hands after

removal.

Skin and Body Protection

A standard laboratory coat must be worn to

protect against skin contact.[1]

Respiratory Protection

Under conditions of normal use with adequate
ventilation, respiratory protection is not typically
required. If dust or aerosols are generated, a

NIOSH-approved respirator may be necessary.

Operational Plan for Handling

A systematic approach to handling HC Yellow No. 10 in a laboratory setting is crucial. The

following workflow outlines the key steps from preparation to disposal.

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
https://www.benchchem.com/product/b026556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Workflow for Handling HC Yellow No. 10
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Caption: Procedural workflow for the safe handling and disposal of HC Yellow No. 10.

Disposal Plan

Proper disposal of HC Yellow No. 10 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:
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Waste Type Disposal Guidelines

) Should be disposed of as chemical waste in a
Unused/Surplus Solid ) .
designated, labeled container.

Glassware should be decontaminated with an
) appropriate solvent. Disposable items (e.g.,
Contaminated Labware ) ) o )
pipette tips, weighing boats) should be placed in

a designated solid waste container.

For non-hazardous, dilute aqueous solutions,
disposal down the drain with copious amounts
] of water may be permissible, but this is subject
Aqueous Solutions )
to local regulations. Always consult your
institution's Environmental Health and Safety

(EHS) office for guidance.

Used gloves and other disposable PPE should
Contaminated PPE be collected in a designated solid waste

container.

It is imperative to consult your institution's specific waste disposal guidelines and adhere to all
local, state, and federal regulations. When in doubt, treat the waste as hazardous and consult

your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hc-yellow-no-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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